2-Methylpyrrole-3-carboxylic acid diethylamide

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: N,N-diethyl-2-methyl-1H-pyrrole-3-carboxamide
• InChI: InChI=1S/C10H16N2O/c1-4-12(5-2)10(13)9-6-7-11-8(9)3/h6-7,11H,4-5H2,1-3H3
• InChI Key: YRAXSKXMWWLPHL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(NC=C1)C

Description

2-Methylpyrrole-3-carboxylic acid diethylamide is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1.6 ml of diethylamine in 30 ml of toluene was added 7.5 ml of 2M trimethylaluminum in hexane, and the mixture stirred for 20 minutes. To this mixture was added 1.53 g of 2-methylpyrrole-3-carboxylic acid ethyl ester, and the reaction mixture refluxed overnight. The mixture was cooled, acidified with aqueous 2N hydrochloric acid and extracted twice with ethyl acetate and three times with methylene chloride. Solvent was removed from the combined extracts under reduced pressure, and the residue was flash chromatographed on silica gel, eluting with 75% ethyl acetate/hexane, giving 1.5 g of 2-methylpyrrole-3-carboxylic acid diethylamide, m.p. 120°-121° C., the compound of formula (b).

Synthesis routes and methods II

Procedure details